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Compound of Interest

Compound Name:
1-(Phenylsulfonyl)-6-chloro-2-iodo-

5-azaindole

Cat. No.: B581107 Get Quote

CAS Number: 1227267-17-5

Molecular Formula: C₁₃H₈ClIN₂O₂S

Molecular Weight: 418.64 g/mol

This technical guide provides a comprehensive overview of 1-(Phenylsulfonyl)-6-chloro-2-
iodo-5-azaindole, a heterocyclic building block with significant potential in medicinal chemistry

and drug discovery. The document is intended for researchers, scientists, and drug

development professionals, offering available data on its properties, synthesis, and potential

applications.

Chemical Structure and Properties
1-(Phenylsulfonyl)-6-chloro-2-iodo-5-azaindole belongs to the azaindole class of

compounds, which are bioisosteres of indoles. The presence of a nitrogen atom in the six-

membered ring significantly influences the molecule's physicochemical properties, such as

polarity and hydrogen bonding capacity. The phenylsulfonyl group at the 1-position and the

chloro and iodo substituents at the 6- and 2-positions, respectively, provide handles for further

chemical modifications, making it a versatile intermediate in organic synthesis.

Table 1: Physicochemical Properties
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Property Value Source

Molecular Formula C₁₃H₈ClIN₂O₂S -

Molecular Weight 418.64 g/mol -

IUPAC Name

1-(benzenesulfonyl)-6-chloro-

2-iodo-1H-pyrrolo[3,2-

b]pyridine

-

Note: Experimental data on properties such as melting point, boiling point, and solubility are not

readily available in the public domain. Commercial suppliers may provide this information upon

request.

Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of 1-(Phenylsulfonyl)-6-
chloro-2-iodo-5-azaindole is not explicitly described in publicly available literature, general

synthetic strategies for substituted azaindoles can be adapted. The synthesis of the azaindole

core often involves the construction of the pyrrole ring onto a pre-functionalized pyridine.

A plausible synthetic workflow, based on common methods for azaindole synthesis, is outlined

below. This diagram represents a logical synthesis pathway and is not based on a specific cited

experiment for this exact molecule.
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Hypothetical Synthetic Workflow

Starting Pyridine Derivative

Introduction of Amino Group

Amination

Iodination

Halogenation

Protection of Pyrrole Nitrogen
(Phenylsulfonylation)

Sulfonylation

1-(Phenylsulfonyl)-6-chloro-2-iodo-5-azaindole
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Role as a Synthetic Intermediate

1-(Phenylsulfonyl)-6-chloro-2-iodo-5-azaindole

Cross-Coupling Reaction
(e.g., Suzuki, Sonogashira)

Introduction of R group at C2

Deprotection
(Removal of Phenylsulfonyl Group)

Diverse Kinase Inhibitor Scaffolds

Click to download full resolution via product page

To cite this document: BenchChem. [In-depth Technical Guide: 1-(Phenylsulfonyl)-6-chloro-2-
iodo-5-azaindole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b581107#1-phenylsulfonyl-6-chloro-2-iodo-5-
azaindole-cas-number-1227267-17-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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